Cas no 2639391-64-1 (rac-ethyl (3R,4S)-3-fluoropiperidine-4-carboxylate)

• Product Name: rac-ethyl (3R,4S)-3-fluoropiperidine-4-carboxylate
• CAS No: 2639391-64-1
• MF: C₈H₁₄FNO₂
• MW: 175.200665950775
• CID: 5639901
• PubChem ID: 165903565
• Update Time: 2023-09-10

rac-ethyl (3R,4S)-3-fluoropiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27783150
• 2639391-64-1
• rac-ethyl (3R,4S)-3-fluoropiperidine-4-carboxylate

• Inchi： 1S/C8H14FNO2/c1-2-12-8(11)6-3-4-10-5-7(6)9/h6-7,10H,2-5H2,1H3/t6-,7+/m1/s1
• InChI Key： ICBOHTAAAQSJJR-RQJHMYQMSA-N
• SMILES： F[C@H]1CNCC[C@H]1C(=O)OCC

Computed Properties

• Exact Mass: 175.10085685g/mol
• Monoisotopic Mass: 175.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3Ų